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Compound of Interest

2-Chloro-6-methoxy-3-
Compound Name:

methylpyridine
CAS No.: 1227593-81-8
Cat. No.: B3033863

Get Quote

Abstract

This technical guide provides a comprehensive structural and synthetic analysis of 2-Chloro-6-
methoxy-3-methylpyridine (CAS: 120658-86-4). As a tri-substituted pyridine scaffold, this
molecule represents a critical "privileged structure” in medicinal chemistry, offering a balance of
lipophilicity, metabolic stability, and orthogonal reactivity. This document details the electronic
governing factors of the molecule, regioselective synthesis strategies, and validated protocols
for its application in palladium-catalyzed cross-coupling reactions.

Molecular Architecture & Electronic Profile

The utility of 2-Chloro-6-methoxy-3-methylpyridine lies in its unique substitution pattern,
which creates distinct electronic and steric environments around the pyridine core.

Physicochemical Properties
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Property Data / Description
CAS Number 120658-86-4

Molecular Formula C7HsCINO

Molecular Weight 157.60 g/mol

Physical State Solid / Low-melting Solid

Soluble in DCM, EtOAc, MeOH:; Insoluble in

Solubility
Water

2-Chloropyridine (Electrophile), 6-Methoxy (H-
Key Pharmacophore
bond acceptor)

Structural Analysis

e The 2-Chloro Position (Electrophilic Center): The chlorine atom at C2 is activated for
Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by transition metals (e.qg.,
Pd(0)). However, its reactivity is modulated by the adjacent C3-methyl group.

e The 3-Methyl Group (Steric Modulator): This group provides steric bulk, twisting out-of-plane
aryl groups introduced at C2 (increasing atropisomerism potential) and blocking metabolic
attack at the C3 position. Crucially, it hinders nucleophilic attack at C2 during the precursor
synthesis.

e The 6-Methoxy Group (Electronic Donor): Through resonance (+M effect), the methoxy
group increases electron density in the ring, making the C2-CI bond slightly less electrophilic
than in 2,6-dichloropyridine, yet still reactive enough for catalysis.

Synthesis & Regioselectivity

The synthesis of 2-Chloro-6-methoxy-3-methylpyridine is a classic study in sterically
controlled regioselectivity. The standard route involves the methoxylation of 2,6-dichloro-3-
methylpyridine.

The Regioselectivity Paradox
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When 2,6-dichloro-3-methylpyridine reacts with sodium methoxide (NaOMe), two pathways are
theoretically possible:

» Path A (C2 Attack): Yields 6-chloro-2-methoxy-3-methylpyridine.
o Path B (C6 Attack): Yields 2-chloro-6-methoxy-3-methylpyridine (Target).

Mechanism: The C3-methyl group creates significant steric hindrance around the C2-chlorine.
Consequently, the methoxide nucleophile preferentially attacks the less hindered C6-chlorine.
This kinetic control is highly reliable, typically yielding the target isomer in >90%
regioselectivity.

Pathway Visualization
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Figure 1: Regioselective synthesis pathway. The C3-methyl group blocks C2, directing the
nucleophile to C6.

Experimental Protocols
Protocol A: Synthesis via SNAr

Objective: Preparation of 2-Chloro-6-methoxy-3-methylpyridine from 2,6-dichloro-3-
methylpyridine.

Reagents:
e 2,6-Dichloro-3-methylpyridine (1.0 eq)

e Sodium Methoxide (NaOMe), 25% wt in MeOH (1.1 eq)
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e Solvent: Anhydrous Methanol (5-10 volumes)

Procedure:

Setup: Charge a round-bottom flask with 2,6-dichloro-3-methylpyridine and anhydrous
methanol under N2 atmosphere.

Addition: Add the NaOMe solution dropwise at room temperature. Note: Exotherm may
occur.

Reflux: Heat the mixture to reflux (65°C) for 4—6 hours. Monitor by TLC (Hexane/EtOAc 9:1)
or HPLC. The starting material (Rf ~0.6) should disappear, and a slightly more polar product
(Rf ~0.5) should appear.

Workup: Cool to RT. Concentrate in vacuo to remove most methanol. Dilute residue with
water and extract with Ethyl Acetate (3x).

Purification: Wash combined organics with brine, dry over Na=SOa4, and concentrate. If
necessary, recrystallize from Hexane/EtOAc or purify via silica gel chromatography.[1]

Protocol B: Suzuki-Miyaura Cross-Coupling

Obijective: Functionalization of the C2-Cl position to generate biaryl scaffolds.

Reagents:

2-Chloro-6-methoxy-3-methylpyridine (1.0 eq)[2]
Aryl Boronic Acid (1.2 eq)

Catalyst: Pd(dppf)Cl2-DCM (0.05 eq) or Pd(PPhs)a
Base: K2COs (2.0 eq) or Cs2COs

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:
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» Degassing: Combine substrate, boronic acid, and base in the solvent system. Sparge with
Argon for 15 minutes. Critical Step: Oxygen removal prevents catalyst deactivation.

o Catalysis: Add the Pd catalyst quickly under Argon flow.
» Reaction: Seal the vessel and heat to 90-100°C for 12 hours.
e Analysis: Monitor for the disappearance of the aryl chloride.

« |solation: Filter through Celite to remove Pd black. Dilute with EtOAc, wash with water, and

purify via column chromatography.[1]

Analytical Profile (Self-Validating Data)

When characterizing the synthesized material, the following NMR signature confirms the
correct regioisomer (2-Cl, 6-OMe) versus the impurity (2-OMe, 6-Cl).

Predicted ‘H NMR (400 MHz, CDCl3)
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Differentiation Note: In the incorrect isomer (6-chloro-2-methoxy-3-methylpyridine), the coupling
constant between H4 and H5 would remain ~8Hz, but the chemical shift environment would
change slightly. The definitive proof is often NOESY (Nuclear Overhauser Effect Spectroscopy):
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o Target: NOE correlation between -OCHs (3.92 ppm) and C5-H (6.60 ppm).

o Impurity: NOE correlation between -OCHs and the -CHs group (if at C2/C3 positions) is not
possible here, but NOE between OMe and H3 (if OMe was at C2) would be distinct.

Downstream Reactivity & Applications[6]

The 2-Chloro-6-methoxy-3-methylpyridine scaffold is a versatile precursor. The diagram
below illustrates its divergent reactivity.
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Figure 2: Divergent synthetic utility. The C2-Cl allows for coupling, while the OMe group can be
deprotected to reveal the pyridone.

References
» Regioselectivity in Pyridine Substitution

o Topic: Nucleophilic attack on poly-halogen

o Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.[3] (General
Principles of Pyridine Reactivity).

o Context: Explains the preference for nucleophilic attack at the less hindered C6 position
over the C3-methyl blocked C2 position.

e Suzuki-Miyaura Coupling of Chloropyridines

o Topic: Reactivity of 2-chloropyridines in Pd-c

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3033863/docs?utm_src=pdf-body#structural-analysis-and-synthetic-utility-of-2-chloro-6-methoxy-3-methylpyridine
https://www.benchchem.com/product/b3033863/docs?utm_src=pdf-body-img#structural-analysis-and-synthetic-utility-of-2-chloro-6-methoxy-3-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Source: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions
of Organoboron Compounds. Chemical Reviews, 95(7), 2457—-2483.

o URL:[Link]
o Compound Identification (Analog Data)

o Topic: NMR data for 2-chloro-6-methoxypyridine (Core scaffold).[4]

o Source: National Institutes of Health (NIH) PubChem. Compound Summary for CID
870009.

o URL:[Link]
o Commercial Availability & CAS Verification
o Topic: Verific

o Source: BLD Pharm Product Catalog (2-Chloro-6-methoxy-3-methylpyridine).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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